1-(2-Chloroethyl)-1-methyl-2-sulfinylhydrazine

• CAS No.: 20570-03-0
• Molecular Formula: C3H7ClN2OS
• Molecular Weight: 154.62 g/mol
• IUPAC Name: 2-chloro-N-methyl-N-(sulfinylamino)ethanamine
• InChI: InChI=1S/C3H7ClN2OS/c1-6(3-2-4)5-8-7/h2-3H2,1H3
• InChI Key: DGDLCBBDEONOIE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCl)N=S=O

Description

The compound features a sulfinyl (-SO) group, a chloroethyl (-CH₂CH₂Cl) moiety, and a methyl substituent on the hydrazine backbone. These structural elements contribute to its reactivity, enabling it to form covalent bonds with DNA nucleobases, particularly guanine and cytosine, leading to interstrand cross-links (ICLs) that disrupt replication and transcription .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Bis(methylsulfonyl)hydrazines

Compounds such as 1,2-bis(methylsulfonyl)-1-(2-chloroethyl)hydrazine (KS119) and its derivatives (e.g., KS119W, PNBC) share the chloroethyl hydrazine core but replace the sulfinyl group with sulfonyl (-SO₂) moieties. These modifications enhance chemical stability but may reduce electrophilicity compared to the sulfinyl variant. For example:

• KS119 : Demonstrates potent DNA cross-linking via a two-step activation mechanism: initial decomposition to a chloroethyl diazene intermediate, followed by alkylation of DNA .

Compound	Sulfur Group	Key Modifications	Cross-Linking Efficiency (%)	Therapeutic Application
1-(2-Chloroethyl)-1-methyl-2-sulfinylhydrazine	Sulfinyl (-SO)	Methyl substituent	Not reported	Preclinical studies
KS119	Sulfonyl (-SO₂)	4-Nitrophenylethoxycarbonyl	31.6 ± 1.1 (pre-cross-linked DNA)	Solid tumors
PNBC	Sulfonyl (-SO₂)	4-Nitrobenzyloxycarbonyl	Comparable to KS119	Experimental antitumor agent

Nitrosoureas: Mechanistic Contrasts

Nitrosoureas like 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU) and 1-(2-chloroethyl)-1-nitrosourea are alkylating agents with distinct mechanisms. They generate reactive chloroethyl carbonium ions and isocyanates, leading to DNA alkylation and carbamoylation of proteins . Unlike sulfinylhydrazines, nitrosoureas exhibit:

• Higher carbamoylating activity : Linked to toxicity and myelosuppression .
• Lipid solubility : Facilitates blood-brain barrier penetration, making them effective against CNS tumors .

Parameter	Sulfinylhydrazines	Nitrosoureas (e.g., BCNU)
Primary mechanism	DNA cross-linking	DNA alkylation + carbamoylation
Carbamoylating activity	Low (predicted)	High
Alkylating efficiency	Moderate (structure-dependent)	High
Solubility (octanol/water)	Moderate (sulfinyl group)	High (optimal for CNS uptake)

DNA Cross-Linking Agents: Efficacy and Repair

N,N'-bis(2-chloroethyl)-N-nitrosourea forms diguanylethane cross-links, similar to sulfinylhydrazines, but with faster decomposition kinetics . Comparative studies on DNA repair (e.g., in WI-38 vs. VA-13 cells) show nitrosourea-induced strand breaks are repaired more efficiently in transformed cells, suggesting sulfinylhydrazines may exhibit different repair resistance profiles .